Cas no 850765-27-4 (5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 850765-27-4
• MF: C₂₃H₂₅N₅
• MW: 371.478104352951
• CID: 5420688
• Update Time: 2025-10-28

5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C23H25N5/c1-16-21(18-10-6-5-7-11-18)22-26-19(23(2,3)4)13-20(28(22)27-16)25-15-17-9-8-12-24-14-17/h5-14,25H,15H2,1-4H3
• InChI Key： HUOGWWCWGQFGFG-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(NCC1=CC=CN=C1)=CC(C(C)(C)C)=N2

Additional information on 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine: A Promising Compound in Medicinal Chemistry

5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 850765-27-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolo[1,5-a]pyrimidine core substituted with a tert-butyl group at the 5-position, a methyl group at the 2-position, a phenyl group at the 3-position, and an N-(pyridin-3-yl)methyl group at the 7-position. This specific arrangement of substituents imparts unique pharmacological properties to the compound, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine has shown promising results in cancer research. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The anti-cancer activity is attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.

The neuroprotective potential of 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine has also been explored in several studies. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as glutamate and beta amyloid. The neuroprotective effects are believed to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic profile of 5-tert-butyl-2-methyl-3-phenyl-N-(pyridin-3-y{l)methylpyrazolo[1,5-a]pyrimidin-{7}-amine has been extensively studied to assess its suitability for clinical development. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for oral administration. Additionally, it shows low toxicity and good safety margins in animal models.

To further evaluate the therapeutic potential of 5-{tert}-butyl-{2}-methyl-{3}-phenyl-{N}-(pyridin-{3}-y{l})methyl{pr}azolo[{1},{5}-{a}]pryimidine-{7}-amine, several clinical trials are currently underway. These trials aim to assess its efficacy and safety in treating various diseases such as inflammatory disorders, cancer, and neurodegenerative conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported.

In conclusion, {5}-{tert}-but{y}l-{2}-meth{y}l-{3}-ph{en}y{l}-{N}-(pyr{idi}n-{3}-y{l})m{eth}y{l}{pr}azol{o}[{1},{5}-{a}]pryimidine-{7}-am{i}ne (CAS No. 850765-{27}-{4}) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry.